Cas no 26962-40-3 (Benzo[1,2-b:5,4-b']difuran-4,8-dione,5-methyl-2-(1-methylethenyl)- (9CI))

• Product Name: Benzo[1,2-b:5,4-b']difuran-4,8-dione,5-methyl-2-(1-methylethenyl)- (9CI)
• CAS No: 26962-40-3
• MF: C₁₄H₁₀O₄
• MW: 242.226804256439
• CID: 282852
• PubChem ID: 117898
• Update Time: 2025-04-19

Benzo[1,2-b:5,4-b']difuran-4,8-dione,5-methyl-2-(1-methylethenyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzo[1,2-b:5,4-b']difuran-4,8-dione,5-methyl-2-(1-methylethenyl)- (9CI)
• Benzo[1,2-b:5,4-b']difuran-4,8-dione, 5-methyl-2-(1-methylethenyl)-
• 5-methyl-2-prop-1-en-2-ylfuro[3,2-f][1]benzofuran-4,8-dione
• AC1L3LSK
• Cyperaquinone
• 3-Methyl-6-prop-1-en-2-ylfuro(3,2-f(1)benzoxole-4,8-dione
• 26962-40-3
• DTXSID90181458
• Q27106293
• CHEBI:4040
• 3-Methyl-6-prop-1-en-2-ylfuro[3,2-f][1]benzofuran-4,8-dione
• C10322
• KFMPVUGBZZOSGH-UHFFFAOYSA-N
• AC1Q6NF9

• Inchi： 1S/C14H10O4/c1-6(2)9-4-8-11(15)10-7(3)5-17-14(10)12(16)13(8)18-9/h4-5H,1H2,2-3H3
• InChI Key： KFMPVUGBZZOSGH-UHFFFAOYSA-N
• SMILES： O1C(C(=C)C)=CC2C(C3C(C)=COC=3C(C1=2)=O)=O

Computed Properties

• Exact Mass: 242.0579
• Monoisotopic Mass: 242.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.4A^2
• XLogP3: 3.5

Experimental Properties

• Density: 1.297
• Boiling Point: 411°Cat760mmHg
• Flash Point: 198°C
• Refractive Index: 1.581
• PSA: 60.42

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aryl ketones